Cas no 2138348-55-5 ((1S,2R,4S,5R,6R)-8-oxatricyclo[3.2.1.02,4]octane-6-carboxylic acid)

• Product Name: (1S,2R,4S,5R,6R)-8-oxatricyclo[3.2.1.02,4]octane-6-carboxylic acid
• CAS No: 2138348-55-5
• MF: C₈H₁₀O₃
• MW: 154.163202762604
• CID: 5260875
• Update Time: 2025-07-13

(1S,2R,4S,5R,6R)-8-oxatricyclo[3.2.1.02,4]octane-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S,4R,5S,6S)-8-oxatricyclo[3.2.1.0,2,4]octane-6-carboxylic acid
• (1S,2R,4S,5R,6R)-8-oxatricyclo[3.2.1.02,4]octane-6-carboxylic acid

• Inchi： 1S/C8H10O3/c9-8(10)5-2-6-3-1-4(3)7(5)11-6/h3-7H,1-2H2,(H,9,10)/t3-,4+,5-,6+,7-/m1/s1
• InChI Key： PRCGNEWLBUMXBP-IBISWUOJSA-N
• SMILES： O1[C@H]2C[C@@H](C(=O)O)[C@H]1[C@H]1C[C@H]12

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 225
• XLogP3: 0.3
• Topological Polar Surface Area: 46.5